
An In-depth Technical Guide to the Safety and
Handling of Benzyltrimethylammonium

Tribromide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
Benzyltrimethylammonium

tribromide

Cat. No.: B7853725 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety protocols and handling procedures

for Benzyltrimethylammonium tribromide (BTAT). Intended for laboratory personnel and

professionals in drug development, this document outlines the chemical and physical

properties, potential hazards, and detailed measures to ensure safe usage.

Chemical and Physical Properties
Benzyltrimethylammonium tribromide is a versatile reagent, appearing as a yellow to

orange crystalline powder.[1][2] It serves as a stable and manageable alternative to liquid

bromine for various chemical transformations.[3][4] Key physical and chemical properties are

summarized in the table below.
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Property Value References

CAS Number 111865-47-5 [1][2][5]

Molecular Formula C₁₀H₁₆Br₃N [1][2][5]

Molecular Weight 389.96 g/mol [1][2]

Appearance
Yellow to orange crystalline

powder
[1][2]

Melting Point 99-101 °C [1][6]

Solubility
Slightly soluble in DMSO and

Methanol.
[1]

Stability

Stable under normal

conditions. It is noted to be

light-sensitive and hygroscopic

(absorbs moisture from the

air).

[1]

Hazard Identification and Classification
Benzyltrimethylammonium tribromide is classified as a hazardous substance. All personnel

handling this chemical must be thoroughly familiar with its potential risks. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Skin Irritation 2
H315: Causes skin irritation.[1]

[5][7]

Serious Eye Irritation 2
H319: Causes serious eye

irritation.[1][5][7]

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation.[1][5][7]
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Signal Word: Warning[1][5][7]

Pictogram:

alt text

Safe Handling and Storage
Adherence to proper handling and storage protocols is critical to minimize risks associated with

Benzyltrimethylammonium tribromide.

Handling
Ventilation: Always handle in a well-ventilated area, preferably within a chemical fume hood

to avoid inhalation of dust.

Personal Protective Equipment (PPE): A comprehensive set of PPE is mandatory. This

includes:

Eye Protection: Tightly fitting safety goggles or a face shield.[8]

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Skin Protection: A lab coat or other protective clothing to prevent skin contact.[8]

Respiratory Protection: If dust formation is likely or ventilation is inadequate, a NIOSH-

approved respirator is necessary.[8]

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in areas where

the chemical is used or stored.

Storage
Container: Store in a tightly closed container to prevent moisture absorption and

contamination.[8]

Conditions: Keep in a cool, dry, and well-ventilated place, away from direct sunlight and

incompatible materials.[1][8] The storage area should be secure and accessible only to

authorized personnel.
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Incompatible Materials: Avoid contact with strong oxidizing agents.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

First-Aid Measures
Exposure Route First-Aid Protocol

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. Seek immediate

medical attention.[8]

Skin Contact

Immediately flush the affected area with plenty

of water for at least 15 minutes while removing

contaminated clothing. Seek medical attention if

irritation persists.[8]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[8]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Accidental Release
Containment: Isolate the spill area and prevent entry of unnecessary personnel.

Cleanup: For small spills, carefully sweep up the solid material, avoiding dust generation,

and place it in a suitable, labeled container for disposal.[8]

Ventilation: Ensure adequate ventilation during cleanup.[8]
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Firefighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[8]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear to prevent contact with hazardous decomposition products, which

may include carbon oxides and nitrogen oxides.[8]

Toxicological and Ecological Information
Toxicological Data
There is a notable lack of quantitative toxicological data, such as LD50 (lethal dose, 50%) and

LC50 (lethal concentration, 50%), in publicly available literature and safety data sheets for

Benzyltrimethylammonium tribromide.[7] The primary health concerns are its irritant effects

on the skin, eyes, and respiratory system.[1][5][7]

Ecological Data
Similarly, comprehensive data on the ecological impact of Benzyltrimethylammonium
tribromide is not readily available.[7] It is recommended to prevent its release into the

environment.

Experimental Protocols
Benzyltrimethylammonium tribromide is frequently used as a brominating agent in organic

synthesis.[1][2][9] Below is a general protocol for its use in a laboratory setting.

General Bromination Reaction Protocol
This protocol outlines a typical procedure for the bromination of an activated aromatic

compound.

Reaction Setup:

In a chemical fume hood, equip a round-bottom flask with a magnetic stirrer and a nitrogen

inlet.

Dissolve the substrate in a suitable solvent (e.g., dichloromethane or acetic acid).
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Reagent Addition:

Slowly add a stoichiometric amount of Benzyltrimethylammonium tribromide to the

stirred solution at room temperature. The reaction is often exothermic, and cooling may be

necessary.

Reaction Monitoring:

Monitor the progress of the reaction using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Workup:

Once the reaction is complete, quench the reaction mixture with an aqueous solution of a

reducing agent (e.g., sodium thiosulfate) to consume any unreacted bromine.

Separate the organic layer, wash it with brine, and dry it over an anhydrous drying agent

(e.g., sodium sulfate).

Purification:

Remove the solvent under reduced pressure.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization.

Visualized Workflows
The following diagrams, generated using Graphviz, illustrate key logical workflows for the safe

handling and use of Benzyltrimethylammonium tribromide.
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Hazard Mitigation Workflow
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General Experimental Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzyltrimethylammonium tribromide | 111865-47-5 [chemicalbook.com]

2. chemimpex.com [chemimpex.com]

3. Benzyltrimethylammonium Tribromide [oakwoodchemical.com]

4. Organic Syntheses Procedure [orgsyn.org]

5. Benzyltrimethylammonium Tribromide [Brominating Reagent] | C10H16Br3N | CID
2756663 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. sigmaaldrich.com [sigmaaldrich.com]

7. echemi.com [echemi.com]

8. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

9. researchgate.net [researchgate.net]

To cite this document: BenchChem. [An In-depth Technical Guide to the Safety and Handling
of Benzyltrimethylammonium Tribromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7853725#safety-and-handling-of-
benzyltrimethylammonium-tribromide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b7853725?utm_src=pdf-body-img
https://www.benchchem.com/product/b7853725?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3366644.htm
https://www.chemimpex.com/products/30365
https://www.oakwoodchemical.com/t-benzyltrimethylammonium_tribromide.aspx
https://orgsyn.org/demo.aspx?prep=cv6p0897
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-tribromide
https://pubchem.ncbi.nlm.nih.gov/compound/Benzyltrimethylammonium-tribromide
https://www.sigmaaldrich.com/GB/en/product/aldrich/376426
https://www.echemi.com/sds/benzyltrimethylammonium-tribromide-pd180521134964.html
https://pim-resources.coleparmer.com/sds/04712.pdf
https://www.researchgate.net/publication/250558027_ChemInform_Abstract_Bromination_and_Oxidation_with_Benzyltrimethylammonium_Tribromide
https://www.benchchem.com/product/b7853725#safety-and-handling-of-benzyltrimethylammonium-tribromide
https://www.benchchem.com/product/b7853725#safety-and-handling-of-benzyltrimethylammonium-tribromide
https://www.benchchem.com/product/b7853725#safety-and-handling-of-benzyltrimethylammonium-tribromide
https://www.benchchem.com/product/b7853725#safety-and-handling-of-benzyltrimethylammonium-tribromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7853725?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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